Enhancing the stability of Conotoxin GI with chemical modifications.

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Conotoxin GI*
CAS No.:	*76862-65-2*
Cat. No.:	*B013377*

Get Quote

Conotoxin GI Stability Enhancement: A Technical Support Guide

Welcome to the technical support center for enhancing the stability of α-**Conotoxin GI**. This guide is designed for researchers, scientists, and drug development professionals actively working with this potent neurotoxin. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the chemical modification of **Conotoxin GI** to improve its stability. Our goal is to provide you with the expertise and practical insights needed to navigate the complexities of peptide modification and ensure the success of your research.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability of **Conotoxin GI** and the rationale behind its chemical modification.

© 2026 BenchChem. All rights reserved.

Q1: What is α-Conotoxin GI, and why is its stability a primary concern for researchers?

α-**Conotoxin GI** is a 13-amino acid peptide isolated from the venom of the marine cone snail, Conus geographus. It is a potent antagonist of the nicotinic acetylcholine receptor (nAChR) and serves as a valuable molecular probe and a potential therapeutic lead.[1][2] However, like most peptides, **Conotoxin GI** suffers from poor stability in biological systems. Its disulfide bonds are susceptible to reduction and enzymatic degradation, leading to a loss of its rigid three-dimensional structure, which is essential for its biological activity.[3][4][5] This inherent instability limits its therapeutic potential and necessitates chemical modifications to enhance its durability.

Q2: What are the common degradation pathways for Conotoxin GI in a biological environment?

The primary degradation pathways for **Conotoxin GI** in a biological setting include:

- Proteolytic Degradation: Peptidases and proteases present in serum and other biological fluids can cleave the peptide bonds of the conotoxin, leading to its inactivation.[3]
- Disulfide Bond Reduction and Scrambling: The disulfide bridges (Cys2-Cys7 and Cys3-Cys13) that are critical for maintaining the toxin's active conformation can be reduced by endogenous reducing agents like glutathione or undergo scrambling, leading to misfolded and inactive isomers.[3][6]
- Chemical Degradation: The peptide can also undergo chemical degradation through processes like deamidation and oxidation, particularly under non-ideal pH and temperature conditions.[6]

Q3: What are the principal chemical modification strategies to improve the stability of Conotoxin GI?

Several chemical modification strategies have been successfully employed to enhance the stability of **Conotoxin GI** and other conotoxins. These include:

© 2026 BenchChem. All rights reserved.

- Disulfide Bond Replacement: Replacing one or both of the native disulfide bonds with a more stable mimetic, such as a 1,2,3-triazole bridge, can significantly increase resistance to reduction and improve plasma stability.[3][5][7]
- Fatty Acid Modification: The conjugation of fatty acids to the conotoxin can enhance its stability and albumin-binding efficiency, which can prolong its half-life in circulation.[8][9]
- Backbone Cyclization: Connecting the N- and C-termini of the peptide through a linker can protect it from exopeptidases and increase its conformational rigidity, thereby enhancing its stability.[10][11][12]
- PEGylation: The attachment of polyethylene glycol (PEG) chains can increase the hydrodynamic volume of the conotoxin, shielding it from proteolytic enzymes and reducing renal clearance.[13][14]

Troubleshooting Guides

This section provides practical solutions to common problems encountered during the chemical modification and stability analysis of **Conotoxin GI**.

Issue 1: Low Yield of Chemically Modified **Conotoxin GI**

Q: We are attempting to synthesize a modified **Conotoxin GI** using solid-phase peptide synthesis (SPPS), but the final yield is consistently low. What are the potential causes and how can we troubleshoot this?

A: Low yield in SPPS of modified conotoxins is a common issue that can stem from several factors. A systematic approach is necessary to identify and resolve the problem.

Initial Diagnosis:

- Test Cleavage: Before proceeding with a full-scale cleavage, perform a small-scale test cleavage on 10-20 mg of the resin and analyze the product by mass spectrometry (MS). The presence of the desired mass confirms that the synthesis was at least partially successful. [15]

© 2026 BenchChem. All rights reserved.

- Resin Loading Quantification: Determine the peptide loading on the resin by cleaving the peptide from a known mass of dried resin and quantifying the peptide via UV-Vis spectrophotometry.[15]

Troubleshooting Steps:

- Incomplete Fmoc Deprotection or Amino Acid Coupling: Inefficient removal of the Fmoc protecting group or incomplete coupling of amino acids can lead to truncated or deletion sequences.
  - Solution: Monitor the coupling reactions using a qualitative ninhydrin (Kaiser) test to detect free primary amines after each coupling step.[15] A positive result indicates incomplete coupling, and the coupling step should be repeated. For difficult couplings, consider using a stronger coupling reagent or a pseudoproline dipeptide to disrupt secondary structure formation.[16][17]
- Peptide Aggregation: The growing peptide chain can aggregate on the solid support, hindering reagent access and leading to incomplete reactions.
  - Solution: Use a more polar solvent system, such as N-methyl-2-pyrrolidone (NMP) instead of dimethylformamide (DMF), and perform the synthesis at an elevated temperature (e.g., 50-60 °C) to disrupt aggregation.
- Suboptimal Cleavage Conditions: The choice of cleavage cocktail is critical for efficiently removing the peptide from the resin and deprotecting the side chains without causing degradation.
  - Solution: For conotoxins containing acid-sensitive residues, use a milder cleavage cocktail. For instance, Reagent K (TFA/water/phenol/thioanisole/EDT) is suitable for peptides with Cys, Trp, Met, or Tyr residues.[16] Optimize the cleavage time; prolonged exposure to strong acids can lead to side reactions.

Issue 2: Modified **Conotoxin GI** Shows Reduced or No Biological Activity

Q: We have successfully synthesized and purified a fatty acid-modified **Conotoxin GI**, but it shows significantly reduced antagonistic activity at the nAChR compared to the native toxin.

© 2026 BenchChem. All rights reserved.

Why might this be happening?

A: A loss of biological activity after modification is a critical issue that often points to structural changes in the peptide that affect its interaction with the target receptor.

Potential Causes and Solutions:

- Incorrect Disulfide Bond Formation: The modification process or subsequent handling may have led to incorrect disulfide bond pairing, resulting in a misfolded and inactive peptide.
  - Solution: Ensure that the oxidative folding conditions are optimized to favor the formation of the native disulfide bridges (Cys2-Cys7, Cys3-Cys13).[2][18] A two-step oxidation protocol, where one pair of cysteines is protected while the first disulfide bond is formed, can be employed to ensure correct connectivity.[11][19] Analyze the final product by mass spectrometry to confirm the correct disulfide connectivity.
- Steric Hindrance from the Modification: The attached fatty acid chain may be sterically hindering the binding of the conotoxin to its receptor.
  - Solution: Vary the length and attachment point of the fatty acid. A study on fatty acid-modified α-**Conotoxin GI** showed that different lengths of the fatty acid chain can impact activity.[8][9] Consider attaching the fatty acid to a less critical region of the peptide, away from the key binding residues.
- Conformational Changes: The chemical modification may have induced a conformational change in the peptide backbone, altering the presentation of the key residues required for receptor binding.
  - Solution: Use circular dichroism (CD) spectroscopy to compare the secondary structure of the modified conotoxin to the native peptide. Significant differences in the CD spectra would indicate a conformational change.

Issue 3: Aggregation of Modified **Conotoxin GI** During Purification or Storage

Q: Our purified, triazole-modified **Conotoxin GI** tends to aggregate and precipitate out of solution, especially at higher concentrations. How can we prevent this?

© 2026 BenchChem. All rights reserved.

A: Aggregation is a common problem with peptides, and it can be exacerbated by chemical modifications that alter their solubility and intermolecular interactions.

Strategies to Prevent Aggregation:

- Optimize Buffer Conditions:
  - pH: Screen a range of pH values to find the optimal pH where the peptide is most soluble. The isoelectric point (pI) of the peptide is where it has a net neutral charge and is often least soluble.
  - Ionic Strength: Adjusting the ionic strength of the buffer with salts (e.g., NaCl) can sometimes improve solubility.
- Use of Additives:
  - Solubilizing Agents: Including small amounts of organic solvents (e.g., acetonitrile, DMSO) or detergents (e.g., Tween 20) in the buffer can help to keep the peptide in solution.
  - Sugars and Polyols: Additives like sucrose or glycerol can act as stabilizers and prevent aggregation.
- Storage Conditions:
  - Lyophilization: For long-term storage, lyophilize the purified peptide and store it as a dry powder at -20°C or -80°C.
  - Aliquoting: Reconstitute the lyophilized peptide in the optimized buffer and store it in small aliquots at -80°C to avoid repeated freeze-thaw cycles, which can promote aggregation.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments related to the chemical modification and stability analysis of **Conotoxin GI**.


Protocol 1: Replacement of a Disulfide Bond with a 1,5-Disubstituted 1,2,3-Triazole Bridge

© 2026 BenchChem. All rights reserved.

This protocol describes the on-resin synthesis of a **Conotoxin GI** analog where the Cys3-Cys13 disulfide bond is replaced with a 1,5-disubstituted 1,2,3-triazole bridge using ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC).[3][20]

Workflow for Triazole Bridge Formation

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for replacing a disulfide bond with a 1,2,3-triazole bridge.

© 2026 BenchChem. All rights reserved.

Step-by-Step Methodology:

- Peptide Synthesis: Assemble the linear peptide sequence of **Conotoxin GI** on a Rink amide resin using standard Fmoc-based solid-phase peptide synthesis (SPPS).
- Incorporate Unnatural Amino Acids: At the positions of the cysteine residues to be replaced (e.g., Cys3 and Cys13), incorporate Fmoc-L-propargylglycine (Pra) and Fmoc-L-azidoalanine (Aza), respectively.
- On-Resin Cycloaddition: a. After the final Fmoc deprotection, wash the resin thoroughly with dichloromethane (DCM) and N-methyl-2-pyrrolidone (NMP). b. Swell the resin in NMP for 30 minutes. c. In a separate vial, prepare the catalyst solution by dissolving [Cp*RuCl(cod)] in NMP. d. Add the catalyst solution and a base, such as N,N-diisopropylethylamine (DIPEA), to the resin. e. Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.
- Cleavage and Deprotection: a. Wash the resin with NMP, DCM, and methanol, and then dry it under vacuum. b. Cleave the peptide from the resin and remove the side-chain protecting groups using a suitable cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.
- Purification and Characterization: a. Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. b. Dissolve the crude peptide in a water/acetonitrile mixture and purify it by reverse-phase high-performance liquid chromatography (RP-HPLC). c. Confirm the identity and purity of the triazole-modified conotoxin by mass spectrometry.

Protocol 2: Serum Stability Assay

This protocol outlines a method to assess the stability of native and modified **Conotoxin GI** in human serum.[11]

Step-by-Step Methodology:

- Serum Preparation: a. Thaw human serum (e.g., male AB human serum) on ice. b. Centrifuge the serum at 14,000 x g for 15 minutes at 4°C to remove lipids. c. Transfer the supernatant to a new tube and pre-incubate it at 37°C for 15 minutes.

© 2026 BenchChem. All rights reserved.

- Incubation: a. Prepare a stock solution of the conotoxin (native or modified) in a suitable buffer. b. Add the conotoxin stock solution to the pre-warmed serum to a final concentration of 100 µM. c. Incubate the mixture at 37°C.
- Time-Point Sampling: a. At various time points (e.g., 0, 1, 4, 8, 12, 24, and 48 hours), withdraw an aliquot of the serum-peptide mixture.
- Quenching and Protein Precipitation: a. Immediately quench the reaction by adding an equal volume of 6 M urea and incubate at 4°C for 10 minutes. b. Add 20% trifluoroacetic acid (TFA) to precipitate the serum proteins and incubate at 4°C for another 10 minutes. c. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
- Analysis: a. Analyze the supernatant by RP-HPLC to quantify the amount of remaining intact peptide. b. The peak area of the intact peptide at each time point is compared to the peak area at time zero to determine the percentage of peptide remaining.

Data Summary

The following table summarizes the improvement in stability observed for **Conotoxin GI** and other conotoxins after chemical modification, as reported in the literature.

© 2026 BenchChem. All rights reserved.


Modification Strategy	Conotoxin	Stability Improvement	Reference
1,2,3-Triazole Bridge	α-Conotoxin GI	The half-life of the 1,5-triazole mimetic in rat plasma was 111 minutes, which was an order of magnitude more stable than the native GI.	[3][5][20]
Fatty Acid Modification	α-Conotoxin GI	Significantly enhanced in-vitro stability, with the effect being proportional to the length of the fatty acid chain.	[8][9]
Backbone Cyclization	α-Conotoxin TxID	Approximately 50% of the cyclic peptide remained intact in human serum after 24 hours, compared to less than 30% for the linear form.	[12]
PEGylation	α-Conotoxin TxID	Dramatically improved stability in serum, simulated gastric juice, and intestinal fluid.	[13]

Visualizations

The following diagrams illustrate key concepts and workflows discussed in this guide.

Relationship between Chemical Modifications and Stability Enhancement

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: How different chemical modifications contribute to the enhanced stability of **Conotoxin GI**.

References

- Qi, P., He, Q., Zhang, J., Lian, Y., Xie, T., Dong, J., Zhangsun, D., Wu, Y., & Luo, S. (2023). Enhancing Stability and Albumin Binding Efficiency of α-**Conotoxin GI** through Fatty Acid Modification. Biochemistry, 62(23), 3373–3382. [Link]
- Zhao, W., Li, X., Wu, Y., Luo, S., & Zhangsun, D. (2019). DSPE-PEG Modification of α-Conotoxin TxID. Marine Drugs, 17(10), 569. [Link]
- Kaerner, A., & Rabenstein, D. L. (1999). Stability and Structure-Forming Properties of the Two Disulfide Bonds of Alpha-**Conotoxin GI**. Biochemistry, 38(17), 5459–5470. [Link]
- Carstens, B. B., Clark, R. J., & Craik, D. J. (2025). Cyclization of the Analgesic α-Conotoxin Vc1.1 With a Non-Natural Linker: Effects on Structure, Stability, and Bioactivity. Peptide Science, e24217. [Link]
- Guo, Y., Liu, C., Song, H., Wang, F.-L., Zou, Y., Wu, Q.-Y., & Hu, H.-G. (2017). Diaminodiacid-based synthesis of macrocyclic peptides using 1,2,3-triazole bridges as

© 2026 BenchChem. All rights reserved.

disulfide bond mimetics. Organic & Biomolecular Chemistry, 15(3), 567–571. [Link]

- Knuhtsen, A., van der Vliet, A., Jamieson, A. G., & Clark, R. J. (2018). α-**Conotoxin GI** triazole-peptidomimetics: potent and stable blockers of a human acetylcholine receptor. Chemical Science, 9(47), 8823–8828. [Link]
- Qi, P., He, Q., Zhang, J., Lian, Y., Xie, T., Dong, J., Zhangsun, D., Wu, Y., & Luo, S. (2023). Enhancing Stability and Albumin Binding Efficiency of α-**Conotoxin GI** through Fatty Acid Modification. Biochemistry, 62(23), 3373–3382. [Link]
- Safavi-Hemami, H., Gajewiak, J., Karanth, S., Robinson, S. D., Ueberheide, B., Douglass, A. D., Schlegel, A., Imperial, J. S., Watkins, M., Bandyopadhyay, P. K., Yandell, M., Li, Q., Purcell, A. W., Norton, R. S., Ellgaard, L., & Olivera, B. M. (2010). Efficient oxidative folding of conotoxins and the radiation of venomous cone snails. Proceedings of the National Academy of Sciences, 107(14), 6374–6379. [Link]
- Knuhtsen, A., van der Vliet, A., Jamieson, A. G., & Clark, R. J. (2018). Stability comparison of native 'globular' GI 1 compared to the 1,5-triazole mimetic 11 in rat plasma. ResearchGate. [Link]
- Buczek, O., Bulaj, G., & Olivera, B. M. (2005). Oxidative folding of conotoxins sharing an identical disulfide bridging framework. The Journal of biological chemistry, 280(14), 13570–13578. [Link]
- Buczek, O., Yoshikami, D., Watkins, M., Bulaj, G., & Olivera, B. M. (2007). Folding of conotoxins: formation of the native disulfide bridges during chemical synthesis and biosynthesis of Conus peptides. Antioxidants & redox signaling, 9(1), 121–131. [Link]
- Li, X., Zhao, W., Wu, Y., Luo, S., & Zhangsun, D. (2020). Effects of Cyclization on Activity and Stability of α-Conotoxin TxIB. Marine drugs, 18(4), 188. [Link]
- Holder, J. R., Haskell-Luevano, C. (2014). 1,2,3-Triazole Rings as a Disulfide Bond Mimetic in Chimeric AGRP-Melanocortin Peptides: Design, Synthesis, and Functional Characterization. ACS medicinal chemistry letters, 5(9), 1039–1044. [Link]
- van Lierop, S., Knuhtsen, A., Nielsen, C. K., Jørgensen, C. G., Clark, R. J., Norton, R. S., & Jensen, J. E. (2015). Stabilization of the cysteine-rich conotoxin MrIA by using a 1,2,3-

© 2026 BenchChem. All rights reserved.

triazole as a disulfide bond mimetic. Angewandte Chemie (International ed. in English), 54(4), 1202–1206. [Link]

- Valverde, I. E., & Reymond, J. L. (2017). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. Molecules (Basel, Switzerland), 22(12), 2119. [Link]
- Empting, M., Avrutina, O., Meusinger, R., Fabritz, S., Reinwarth, M., Biesalski, M., Voigt, S., Buntkowsky, G., & Kolmar, H. (2011). "Triazole bridge": disulfide-bond replacement by ruthenium-catalyzed formation of 1,5-disubstituted 1,2,3-triazoles. Angewandte Chemie (International ed. in English), 50(22), 5207–5211. [Link]
- Zhao, W., Li, X., Wu, Y., Luo, S., & Zhangsun, D. (2013). Optimal Cleavage and Oxidative Folding of α-Conotoxin TxIB as a Therapeutic Candidate Peptide. International journal of molecular sciences, 14(9), 18820–18833. [Link]
- Empting, M., Avrutina, O., Meusinger, R., Fabritz, S., Reinwarth, M., Biesalski, M., Voigt, S., Buntkowsky, G., & Kolmar, H. (2011). "Triazole bridge": disulfide-bond replacement by ruthenium-catalyzed formation of 1,5-disubstituted 1,2,3-triazoles. Angewandte Chemie (International ed. in English), 50(22), 5207–5211. [Link]
- Craik, D. J., & Adams, D. J. (2007). Chemical modification of conotoxins to improve stability and activity. ACS chemical biology, 2(7), 457–468. [Link]
- Wu, Y., Li, X., Zhangsun, D., & Luo, S. (2024). Reductive amination of ω-conotoxin MVIIA: synthesis, determination of modification sites, and self-assembly. RSC advances, 14(15), 10565–10573. [Link]
- AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]
- BİÇEN KARAKOÇ, N., & Akcan, M. (2023). Head-to-Tail Cyclization of α-Conotoxin TxID Leads to Enhanced Stability in Serum. Gazi University Journal of Science, 36(3), 1017–1028. [Link]
- Kaerner, A., & Rabenstein, D. L. (1999). Stability and Structure-Forming Properties of the Two Disulfide Bonds of Alpha-**Conotoxin GI**. Biochemistry, 38(17), 5459–5470. [Link]

© 2026 BenchChem. All rights reserved.

- Zhao, W., Li, X., Wu, Y., Luo, S., & Zhangsun, D. (2019). Degradation kinetics of α-conotoxin TxID. FEBS open bio, 9(9), 1561–1572. [Link]
- AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]
- Veronese, F. M., & Pasut, G. (2005). The impact of PEGylation on biological therapies. BioDrugs, 19(6), 349–360. [Link]
- Knuhtsen, A., van der Vliet, A., Jamieson, A. G., & Clark, R. J. (2018). α-**Conotoxin GI** triazole-peptidomimetics: potent and stable blockers of a human acetylcholine receptor. Chemical Science, 9(47), 8823–8828. [Link]
- CS Bio. (n.d.). A Practical Guide to Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]
- Zhang, Y., Chen, Y., Lin, Y., Li, F., & Lin, J. (2022). Programmed Aptamer Screening, Characterization, and Rapid Detection for α-Conotoxin MI. Toxins, 14(10), 700. [Link]
- Gehrmann, J., Alewood, P. F., & Craik, D. J. (1998). Structure determination of the three disulfide bond isomers of alpha-**conotoxin GI**: a model for the role of disulfide bonds in structural stability. Journal of molecular biology, 278(2), 401–415. [Link]
- Miles, T. F., Miles, J. A., Llogged, D. G., & Alewood, P. F. (2019). α-Conotoxin Decontamination Protocol Evaluation: What Works and What Doesn't. Toxins, 11(10), 570. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Discovery, synthesis and development of structure-activity relationships of Conotoxins - PMC [pmc.ncbi.nlm.nih.gov]

- 2. Structure determination of the three disulfide bond isomers of alpha-conotoxin GI: a model for the role of disulfide bonds in structural stability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. α-Conotoxin GI triazole-peptidomimetics: potent and stable blockers of a human acetylcholine receptor - Chemical Science (RSC Publishing) DOI:10.1039/C8SC04198A [pubs.rsc.org]
- 4. Efficient oxidative folding of conotoxins and the radiation of venomous cone snails - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Degradation kinetics of α-conotoxin TxID - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Stabilization of the cysteine-rich conotoxin MrIA by using a 1,2,3-triazole as a disulfide bond mimetic - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. Enhancing Stability and Albumin Binding Efficiency of α-Conotoxin GI through Fatty Acid Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Cyclization of the Analgesic α-Conotoxin Vc1.1 With a Non-Natural Linker: Effects on Structure, Stability, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Effects of Cyclization on Activity and Stability of α-Conotoxin TxIB - PMC [pmc.ncbi.nlm.nih.gov]
- 12. dergipark.org.tr [dergipark.org.tr]
- 13. [PDF] DSPE-PEG Modification of α-Conotoxin TxID | Semantic Scholar [semanticscholar.org]
- 14. The impact of PEGylation on biological therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. peptide.com [peptide.com]
- 17. peptide.com [peptide.com]
- 18. Stability and structure-forming properties of the two disulfide bonds of alpha-conotoxin GI - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Optimal Cleavage and Oxidative Folding of α-Conotoxin TxIB as a Therapeutic Candidate Peptide - PMC [pmc.ncbi.nlm.nih.gov]
- 20. α-Conotoxin GI triazole-peptidomimetics: potent and stable blockers of a human acetylcholine receptor - Chemical Science (RSC Publishing) [pubs.rsc.org]

© 2026 BenchChem. All rights reserved.

- To cite this document: BenchChem. [Enhancing the stability of Conotoxin GI with chemical modifications.]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b013377/docs#enhancing-the-stability-of-conotoxin-gi-with-chemical-modifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.